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Compound of Interest

Compound Name: L-644698

Cat. No.: B1673800

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of L-
644698, also known as AS-2444697, with the CAS Number 1287665-60-4. Adherence to these
procedures is vital for maintaining laboratory safety and environmental compliance.

Chemical and Safety Data

A Safety Data Sheet (SDS) from Cayman Chemical for AS-2444697 (hydrochloride) indicates
that the substance is not classified as hazardous according to the Globally Harmonized System
(GHS). However, as with any research chemical with an incomplete toxicological profile, it is
prudent to handle it with care and to follow established laboratory safety protocols.
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Property Information Source

N-[3-(aminocarbonyl)-1-
(tetrahydro-2H-pyran-4-yl)-1H-
razol-4-yl]-2-(2-methyl-4-
Chemical Name py. _ A2+ Y Cayman Chemical
pyridinyl)-4-
oxazolecarboxamide,

monohydrochloride

Tocris Bioscience,

Alternative Name AS-2444697

MedchemExpress

Cayman Chemical, Tocris
CAS Number 1287665-60-4 o

Bioscience, ChemScene
GHS Classification Not classified as hazardous Cayman Chemical

Desiccate at room temperature o
Tocris Bioscience, Cayman

Storage or as specified on the product ]
) Chemical[1]
Insert.

Solubility Soluble in DMSO. R&D Systems

Experimental Protocols: Disposal of L-644698

The following step-by-step procedures should be followed for the safe disposal of L-644698.
1. Waste ldentification and Segregation:

o Treat all waste containing L-644698 as chemical waste, even though it is not classified as
hazardous. This is a conservative approach due to the limited toxicological data available.

o Segregate L-644698 waste from other waste streams, such as sharps, biological waste, and
radioactive waste.

¢ Do not mix L-644698 waste with incompatible chemicals.
2. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE when handling L-644698 and its waste, including:
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o Safety glasses or goggles
o Alab coat
o Chemical-resistant gloves
. Waste Collection and Containerization:
Collect waste L-644698 in a designated, leak-proof, and sealable container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is generally a suitable choice.

Label the waste container clearly with "Chemical Waste," the name "L-644698 (AS-
2444697)," and the approximate quantity.

. Disposal of Contaminated Materials:

Solid Waste: Absorbent materials, contaminated gloves, and other solid debris should be
placed in the designated L-644698 waste container.

Liguid Waste: Solutions containing L-644698 should be collected in a labeled, sealed waste
container. Do not dispose of solutions down the drain.

Empty Containers:

o Triple rinse the empty container with a suitable solvent (e.g., ethanol or water, depending
on the formulation of the compound used).

o Collect the rinsate as chemical waste.
o Deface or remove the original label.

o Dispose of the rinsed, de-labeled container in the regular laboratory glass or plastic
recycling, as appropriate.

. Storage of Chemical Waste:
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o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

e Ensure the storage area is away from heat, sparks, and open flames.
6. Final Disposal:

o Arrange for the collection of the chemical waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
While the SDS suggests that small quantities can be disposed of with household waste, this
is not a recommended practice in a professional research environment.

Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of L-644698.
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L-644698 Disposal Workflow

Start: Handling L-644698 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate L-644698 Waste
(Solid, Liquid, Sharps)

Collect in Labeled, Compatible
Waste Container

Store Sealed Container
in Designated Waste Area

Arrange for EHS/
Contractor Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe disposal of L-644698.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for L-
644698]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673800#1-644698-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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